Cas no 223916-03-8 (7-Isoquinolinecarbonitrile, 1,2,3,4-tetrahydro-3-(trifluoromethyl)-)

• Product Name: 7-Isoquinolinecarbonitrile, 1,2,3,4-tetrahydro-3-(trifluoromethyl)-
• CAS No: 223916-03-8
• MF: C₁₁H₉F₃N₂
• MW: 226.197772741318
• CID: 1409697
• Update Time: 2024-08-15

7-Isoquinolinecarbonitrile, 1,2,3,4-tetrahydro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinecarbonitrile, 1,2,3,4-tetrahydro-3-(trifluoromethyl)-

• Inchi： 1S/C11H9F3N2/c12-11(13,14)10-4-8-2-1-7(5-15)3-9(8)6-16-10/h1-3,10,16H,4,6H2
• InChI Key： FQMARIFLTAAEKA-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(C#N)=C2)CC(C(F)(F)F)N1

Computed Properties

• Exact Mass: 226.07187
• Monoisotopic Mass: 226.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8A^2

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 294.9±40.0 °C(Predicted)
• PSA: 35.82
• pka: 6.03±0.40(Predicted)